Cas no 1260640-67-2 (5-2-(trifluoromethyl)phenyl-1,2,4-oxadiazole-3-carboxylic acid)

• Product Name: 5-2-(trifluoromethyl)phenyl-1,2,4-oxadiazole-3-carboxylic acid
• CAS No: 1260640-67-2
• MF: C₁₀H₅F₃N₂O₃
• MW: 258.153512716293
• MDL: MFCD09027680
• CID: 5216734
• Update Time: 2025-05-19

5-2-(trifluoromethyl)phenyl-1,2,4-oxadiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-[2-(trifluoromethyl)phenyl]-1,2,4-oxadiazole-3-carboxylic acid
• 5-(2-(TRIFLUOROMETHYL)PHENYL)-1,2,4-OXADIAZOLE-3-CARBOXYLIC ACID
• 5-2-(trifluoromethyl)phenyl-1,2,4-oxadiazole-3-carboxylic acid

• MDL： MFCD09027680
• Inchi： 1S/C10H5F3N2O3/c11-10(12,13)6-4-2-1-3-5(6)8-14-7(9(16)17)15-18-8/h1-4H,(H,16,17)
• InChI Key： ZHYBAGAOAXOMKQ-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1=NC(C(=O)O)=NO1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 324
• XLogP3: 2.5
• Topological Polar Surface Area: 76.2

Additional information on 5-2-(trifluoromethyl)phenyl-1,2,4-oxadiazole-3-carboxylic acid

Introduction to 5-2-(trifluoromethyl)phenyl-1,2,4-oxadiazole-3-carboxylic acid (CAS No. 1260640-67-2) and Its Emerging Applications in Chemical Biology and Medicinal Chemistry

5-2-(trifluoromethyl)phenyl-1,2,4-oxadiazole-3-carboxylic acid, identified by the CAS number 1260640-67-2, is a heterocyclic compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry due to its unique structural properties and promising biological activities. The presence of a trifluoromethyl group on the phenyl ring and the incorporation of a 1,2,4-oxadiazole core contribute to its distinctive chemical profile, making it a valuable scaffold for the development of novel therapeutic agents.

The 1,2,4-oxadiazole moiety is a well-known pharmacophore in medicinal chemistry, exhibiting a wide range of biological activities including antimicrobial, anti-inflammatory, and anticancer properties. Its three-membered ring structure enhances electronic density and spatial orientation, which can be exploited to modulate interactions with biological targets. In particular, oxadiazole derivatives have been extensively studied for their ability to inhibit enzymes and receptors involved in cancer progression and inflammatory responses.

The trifluoromethyl group is another key structural feature that imparts unique physicochemical properties to the compound. This substituent increases lipophilicity, reduces metabolic susceptibility, and enhances binding affinity to biological targets. The electron-withdrawing nature of the trifluoromethyl group also influences the electronic distribution within the molecule, potentially enhancing its bioactivity. These characteristics make 5-2-(trifluoromethyl)phenyl-1,2,4-oxadiazole-3-carboxylic acid a compelling candidate for further exploration in drug discovery.

Recent advancements in synthetic methodologies have facilitated the efficient preparation of oxadiazole derivatives with various substituents. The synthesis of 5-2-(trifluoromethyl)phenyl-1,2,4-oxadiazole-3-carboxylic acid involves multi-step reactions that highlight the versatility of modern organic chemistry techniques. These synthetic strategies include condensation reactions between appropriately substituted precursors under controlled conditions, followed by functional group transformations to achieve the desired molecular architecture.

In the realm of chemical biology, 5-2-(trifluoromethyl)phenyl-1,2,4-oxadiazole-3-carboxylic acid has been investigated for its potential role in modulating signaling pathways associated with diseases such as cancer and inflammation. Preclinical studies have demonstrated that oxadiazole derivatives can interact with key enzymes and receptors involved in these pathways. For instance, certain oxadiazole-based compounds have shown inhibitory effects on kinases and phosphodiesterases, which are critical mediators of cellular signaling.

The incorporation of a carboxylic acid group at the 3-position of the oxadiazole ring in 5-2-(trifluoromethyl)phenyl-1,2,4-oxadiazole-3-carboxylic acid provides additional opportunities for further derivatization. This functional group can be used to form esters or amides with other bioactive molecules or to attach targeting ligands for drug delivery systems. Such modifications can enhance solubility, bioavailability, and tissue-specific delivery of the compound.

Current research efforts are focused on exploring the pharmacological potential of 5-2-(trifluoromethyl)phenyl-1,2,4-oxadiazole-3-carboxylic acid in preclinical models. Studies have shown that this compound exhibits promising antitumor activity by inhibiting key pathways involved in cancer cell proliferation and survival. Additionally, its ability to modulate inflammatory responses suggests potential applications in treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The molecular interactions between 5-2-(trifluoromethyl)phenyl-1,2,4-oxadiazole-3-carboxylic acid and biological targets have been investigated using computational chemistry techniques. These studies provide insights into the binding modes and affinity of the compound towards its intended targets. By leveraging computational methods such as molecular docking and molecular dynamics simulations, researchers can optimize the structure of this compound for improved bioactivity and selectivity.

The synthetic accessibility of 5-2-(trifluoromethyl)phenyl-1,2,4-oxadiazole-3-carboxylic acid makes it an attractive scaffold for medicinal chemists seeking novel drug candidates. Its structural features allow for facile modifications without compromising core bioactivity. This flexibility enables researchers to explore diverse chemical space while maintaining pharmacological relevance.

Future directions in the study of 5-2-(trifluoromethyl)phenyl-1,2,4-oxadiazole-3-carboxylic acid include exploring its mechanism of action at a molecular level and evaluating its efficacy in clinical trials. Understanding how this compound interacts with biological systems will provide critical insights into its therapeutic potential and help guide further development efforts.

In conclusion,5 - 2 - ( trif luoro methyl ) phen yl - 1 , 2 , 4 - o x adia z ol e - 3 - car box y l ic ac id ( CAS No . 1260640 - 67 - 2 ) is a prom is ing compoun d with unique structural properties that make it valuable for drug discovery applications . Its ability to modulate key signaling pathways associated with cancer and inflammation positions it as a compelling candidate for further exploration in chemical biology and medicinal chemistry .